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Compound of Interest

4-methoxy-N-(1-
Compound Name:
phenylethyl)aniline

cat. No.: B2375982

Essential Safety and Handling Guide for 4-methoxy-
N-(1-phenylethyl)aniline

This guide provides crucial safety and logistical information for the handling of 4-methoxy-N-
(1-phenylethyl)aniline, a compound used by researchers, scientists, and drug development
professionals. The following procedures are based on safety data for structurally similar
aromatic amines and are intended to ensure the safe handling, storage, and disposal of this
chemical.

Chemical and Hazard Identification

While a specific Safety Data Sheet (SDS) for 4-methoxy-N-(1-phenylethyl)aniline is not
readily available, data from analogous compounds like 4-methoxyaniline (p-Anisidine) indicate
significant potential hazards. Aromatic amines as a class require careful handling to minimize
health risks[1].
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Property

Information

Chemical Name

4-methoxy-N-(1-phenylethyl)aniline

Synonyms Aniline, 4-methoxy-N-(1-phenylethyl)[2]
CAS Number 2743-01-3[2]
Appearance White Solid[2]

GHS Hazard Statements

Based on the closely related compound 4-
methoxyaniline, hazards are anticipated to be
severe. These include: H300+H310+H330
(Fatal if swallowed, in contact with skin or if
inhaled), H373 (May cause damage to organs
through prolonged or repeated exposure), and
H400 (Very toxic to aquatic life)[3][4].

GHS Pictograms

l#.Skull and crosshonesl#.Health hazard
lw.Environment Based on 4-methoxyaniline, the
expected pictograms are Skull and Crossbones,

Health Hazard, and Environment[3][4].

Signal Word

Danger[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling aromatic amines[1]. The following

table outlines the recommended PPE.
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Body Part

Recommended Protection

Respiratory

Required when dusts are generated[5]. Use a
full-face air-purifying respirator if the
concentration and type of airborne substance
are known. A positive-pressure, full-facepiece
self-contained breathing apparatus (SCBA) is
required for circumstances with the highest

potential for exposure[6].

Eyes/Face

Wear appropriate protective eyeglasses or
chemical safety goggles that comply with
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166[7]. A face shield should be used in
conjunction with goggles for maximum

protection against splashes|[8].

Hands

Chemical-resistant gloves are mandatory[9].
Suitable gloves include those tested according
to EN 374[3]. Materials such as nitrile,
neoprene, butyl, and fluorocarbon rubber are
commonly used for chemical protection[9]. It is
crucial to check for leak-tightness and
impermeability before use[3]. Breakthrough
times for aromatic amines can vary significantly

depending on the glove material[10].

Skin/Body

Wear appropriate protective clothing to prevent
skin exposure[7]. This includes a lab coat,
coveralls, and, if necessary, a fully encapsulated
chemical- and vapor-protective suit for high-
exposure scenarios[6]. Take off all contaminated

clothing immediately after handling[3][4].

Feet

Chemical-resistant, steel-toed boots or shoes
are recommended|[6]. Safety boots or
wellingtons must be worn where there is a

danger of chemical splashing[8].
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Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Risk Assessment:

Before handling, conduct a thorough risk assessment for the specific procedures to be
performed.

Ensure all personnel are trained on the hazards and safe handling protocols for aromatic
amines[1].

Work in a well-ventilated area, preferably within a certified chemical fume hood[4].

Ensure an emergency eyewash station and safety shower are readily accessible.

. Donning PPE:

Put on all required PPE as specified in the table above before entering the handling area.

. Handling the Chemical:

Handle and open the container with care to avoid generating dust[4].
Avoid contact with skin, eyes, and clothing[7]. Do not breathe dust or vapors[3][4].
Use non-sparking tools to prevent ignition sources[11].

Keep the container tightly closed when not in use and store in a dry, well-ventilated place
away from incompatible materials such as acids, acid anhydrides, and acid chlorides[4][7].

. Post-Handling:

Thoroughly cleanse skin after handling the product[3][4].
Do not eat, drink, or smoke in the work area[5].

Properly remove and decontaminate or dispose of PPE.

Emergency Plan: Spill and Exposure Protocol
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1. In Case of a Spill:

e Minor Spill:
o Evacuate non-essential personnel from the immediate area.
o Wearing appropriate PPE, control personal contact with the substance[12].
o Prevent the spill from entering drains or waterways[12].

o Mechanically take up the material. Use dry cleanup procedures and avoid generating
dust[3][12].

o Place the spilled material into a clean, dry, sealable, and labeled container for
disposal[12].

o Ventilate the affected area[3][4].
e Major Spill:
o Immediately evacuate the area and move upwind[12].

o Alert the emergency response team or fire brigade, informing them of the location and
nature of the hazard[12].

o Only personnel with the appropriate level of PPE and training should attempt to clean up a
major spill.

2. In Case of Exposure:

Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with

plenty of water. If irritation persists, seek medical attention[3][4][12].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical advice[3][4][13].

Inhalation: Move the person into fresh air. If breathing is difficult or has stopped, administer
artificial respiration and call a physician immediately[3][4][11].
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 Ingestion: Rinse the mouth immediately and drink plenty of water. Do not induce vomiting.
Call a physician or Poison Control Center immediately[3][4][11].

Spill Response Workflow

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill incident.

Disposal Plan

This material and its container must be disposed of as hazardous waste[3][4].

1. Waste Collection:

» Collect waste material in approved, labeled, and tightly closed containers[11].

o Handle contaminated packaging in the same way as the substance itself[3][4].

2. Storage:

o Store waste containers in a designated, secure area away from incompatible materials.
3. Disposal Method:

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations[3][4].
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» Do not empty into drains or release into the environment[3][4].

» Disposal may involve sending the material to a licensed chemical destruction plant or using
controlled incineration with flue gas scrubbing[11].

o Contaminated packaging can be triple-rinsed (or equivalent) and offered for recycling or
reconditioning where permissible[11]. Alternatively, puncture the packaging to prevent reuse
before disposing of it in a sanitary landfill[11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. diplomatacomercial.com [diplomatacomercial.com]
. pharmaffiliates.com [pharmaffiliates.com]

. carlroth.com [carlroth.com]

. carlroth.com [carlroth.com]

. sigmaaldrich.com [sigmaaldrich.com]

. epa.gov [epa.gov]

. fishersci.com [fishersci.com]

. hsa.ie [hsa.ie]

°
(o] (0] ~ (o)) ()] EEN w N =

. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
¢ 10. tandfonline.com [tandfonline.com]

e 11. chemicalbook.com [chemicalbook.com]

e 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 13. tcichemicals.com [tcichemicals.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-methoxy-
N-(1-phenylethyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.carlroth.com/medias/SDB-1E96-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzkwODN8YXBwbGljYXRpb24vcGRmfGFETXhMMmhqTXk4NU1UWTVPVFkxTlRFME56Z3lMMU5FUWw4eFJUazJYMGRDWDBWT0xuQmtaZ3w3MDU1MjU1NjRiMDRiYjEzMGYwNzgwNDNlOGU4NTIyYTA0NWVjOTY3Y2VmMGQzOWJhYmZmOWMzN2I3N2UzNDQ2
https://www.carlroth.com/medias/SDB-1E96-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTUyNTF8YXBwbGljYXRpb24vcGRmfGFHTTVMMmc0Wmk4NU1qQTJNamswT1Rjd016azRMMU5FUWw4eFJUazJYMFJGWDBWT0xuQmtaZ3wyNTNkM2VjODZiNTcwYWY3NGVkNTg0OWRmYTk5YWUxY2Y2ZjRkNDBlY2ZhZjhjZTIwYmE1MzI0M2M3MWViOTdk
https://www.chemicalbook.com/msds/846023-55-0.pdf
https://www.chemicalbook.com/msds/846023-55-0.pdf
https://www.chemicalbook.com/msds/846023-55-0.pdf
https://www.benchchem.com/product/b2375982?utm_src=pdf-custom-synthesis
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
http://www.pharmaffiliates.com/en/2743-01-3-4-methoxy-n-1-phenylethyl-aniline-pa270015112.html
https://www.carlroth.com/medias/SDB-1E96-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzkwODN8YXBwbGljYXRpb24vcGRmfGFETXhMMmhqTXk4NU1UWTVPVFkxTlRFME56Z3lMMU5FUWw4eFJUazJYMGRDWDBWT0xuQmtaZ3w3MDU1MjU1NjRiMDRiYjEzMGYwNzgwNDNlOGU4NTIyYTA0NWVjOTY3Y2VmMGQzOWJhYmZmOWMzN2I3N2UzNDQ2
https://www.carlroth.com/medias/SDB-1E96-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTUyNTF8YXBwbGljYXRpb24vcGRmfGFHTTVMMmc0Wmk4NU1qQTJNamswT1Rjd016azRMMU5FUWw4eFJUazJYMFJGWDBWT0xuQmtaZ3wyNTNkM2VjODZiNTcwYWY3NGVkNTg0OWRmYTk5YWUxY2Y2ZjRkNDBlY2ZhZjhjZTIwYmE1MzI0M2M3MWViOTdk
https://www.sigmaaldrich.com/US/en/sds/aldrich/a88255
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.fishersci.com/store/msds?partNumber=AAH6527203&productDescription=4-METHOXY-N-METHLANILINE+96+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.tandfonline.com/doi/abs/10.1080/15298660008984595
https://www.chemicalbook.com/msds/846023-55-0.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0934_msds.pdf
https://www.tcichemicals.com/BE/en/sds/P0981_EU_6N.pdf
https://www.benchchem.com/product/b2375982#personal-protective-equipment-for-handling-4-methoxy-n-1-phenylethyl-aniline
https://www.benchchem.com/product/b2375982#personal-protective-equipment-for-handling-4-methoxy-n-1-phenylethyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2375982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b2375982#personal-protective-equipment-for-
handling-4-methoxy-n-1-phenylethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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